Cas no 2680743-72-8 (benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo4,3-dpyrimidin-7-yl}carbamate)

• Product Name: benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo4,3-dpyrimidin-7-yl}carbamate
• CAS No: 2680743-72-8
• MF: C₁₄H₁₁BrClN₅O₂
• MW: 396.626440286636
• CID: 5627028
• PubChem ID: 165922328
• Update Time: 2025-10-30

benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo4,3-dpyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303043
• 2680743-72-8
• benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate
• benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo4,3-dpyrimidin-7-yl}carbamate

• Inchi： 1S/C14H11BrClN5O2/c1-21-10-9(11(15)20-21)17-13(16)18-12(10)19-14(22)23-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,17,18,19,22)
• InChI Key： IDVSQMLMOBXYDL-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C(=NC(=N2)Cl)NC(=O)OCC2C=CC=CC=2)N(C)N=1

Computed Properties

• Exact Mass: 394.97846g/mol
• Monoisotopic Mass: 394.97846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.9Ų

Additional information on benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo4,3-dpyrimidin-7-yl}carbamate

Introduction to Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate (CAS No. 2680743-72-8)

Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate, identified by its CAS number 2680743-72-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[4,3-d]pyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both bromo and chloro substituents on the pyrazolo[4,3-d]pyrimidine core, along with a methyl group, enhances its potential as a pharmacophore in drug design.

The< strong>N-benzyl carbamate moiety in the molecular structure is particularly noteworthy, as it often serves as a protecting group in organic synthesis and can influence the compound's solubility and metabolic stability. This feature makes Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate a valuable intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolo[4,3-d]pyrimidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. The specific arrangement of substituents in Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate may contribute to its unique interaction with biological targets, making it a candidate for further exploration in drug discovery.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that it exhibits inhibitory activity against certain kinases, which are critical enzymes in signal transduction pathways associated with cell proliferation and survival. The< strong>3-bromo and< strong>5-chloro substituents are particularly interesting, as they can modulate the electronic properties of the pyrazolo[4,3-d]pyrimidine ring, potentially enhancing binding affinity to protein targets.

The< strong>1-methyl group at the 1-position of the pyrazolo[4,3-d]pyrimidine core is another key feature that may influence the compound's biological activity. Methyl groups are often introduced to improve metabolic stability and binding interactions. In this context, the methyl group in Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate could play a crucial role in optimizing its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of structural features such as bromo, chloro, and methyl substituents provides a rich scaffold for medicinal chemists to explore through structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify analogs with improved potency and selectivity.

The role of computational chemistry in understanding the behavior of Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate cannot be overstated. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These insights are crucial for designing derivatives that enhance binding affinity while minimizing off-target effects.

Furthermore, green chemistry principles are increasingly being applied to the synthesis of pharmaceutical intermediates like Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl}carbamate. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact without compromising yield or purity. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

The< strong>N-benzyl carbamate group not only serves as a protecting group but also contributes to the overall solubility profile of the compound. Solubility is a critical factor in drug formulation and bioavailability, making it an important consideration during drug development. Optimizing solubility through structural modifications can significantly enhance a drug's therapeutic potential.

In conclusion, Benzyl N-{3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-y l}carbamate (CAS No. 2680743 -72 -8) represents an exciting opportunity for researchers in medicinal chemistry and pharmacology. Its unique structural features and promising preclinical activity position it as a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its importance in drug discovery is likely to grow.